Cas no 705980-39-8 (2-(Adamantan-1-YL)propan-1-OL)

• Product Name: 2-(Adamantan-1-YL)propan-1-OL
• CAS No: 705980-39-8
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 5653686
• PubChem ID: 23623999
• Update Time: 2025-09-20

2-(Adamantan-1-YL)propan-1-OL Chemical and Physical Properties

Names and Identifiers

• EN300-2801587
• 2-(ADAMANTAN-1-YL)PROPAN-1-OL
• AKOS015260640
• SCHEMBL14695859
• 705980-39-8
• 2-(Adamantan-1-YL)propan-1-OL

• Inchi： 1S/C13H22O/c1-9(8-14)13-5-10-2-11(6-13)4-12(3-10)7-13/h9-12,14H,2-8H2,1H3
• InChI Key： SHTQGIUWCSSHLR-UHFFFAOYSA-N
• SMILES： OCC(C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols